2-Cyclopropylbenzo[d]oxazol-5-amine

• IUPAC Name: 2-cyclopropyl-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C10H10N2O/c11-7-3-4-9-8(5-7)12-10(13-9)6-1-2-6/h3-6H,1-2,11H2
• InChI Key: YDSNEXZZBXFWCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(O2)C=CC(=C3)N
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

2-Cyclopropylbenzo[d]oxazol-5-amine is a chemical compound with the molecular formula C10H10N2O. It is used in laboratory settings and in the manufacture of chemical compounds.

Synthesis Analysis

The synthesis of 2-aminobenzoxazoles, which includes 2-Cyclopropylbenzo[d]oxazol-5-amine, involves a reaction between various o-aminophenols and N-cyano-N-phenyl-p-toluenesulfonamide as a nonhazardous electrophilic cyanating agent in the presence of a Lewis acid. Another synthetic approach uses the Smiles rearrangement upon activation of benzoxazole-2-thiol with chloroacetyl chloride.

Molecular Structure Analysis

The molecular structure of 2-Cyclopropylbenzo[d]oxazol-5-amine consists of a five-membered oxazole ring with a cyclopropyl group attached to the second carbon and an amine group attached to the fifth carbon.

Scientific Research Applications

Antimicrobial Activity

Oxazole derivatives, including 2-Cyclopropylbenzo[d]oxazol-5-amine, have been studied for their potential as antimicrobial agents. .

Anticancer Properties

Research has indicated that certain oxazole compounds exhibit anticancer activity. .

Anti-inflammatory Use

The oxazole nucleus is a component in the development of anti-inflammatory drugs. .

Antidiabetic Applications

Some oxazole derivatives have been identified as antidiabetic agents. .

COX-2 Inhibition

2-Cyclopropylbenzo[d]oxazol-5-amine may serve as a scaffold for the development of COX-2 inhibitors. .

Tyrosine Kinase Inhibition

This compound has the potential to be used in the synthesis of tyrosine kinase inhibitors. .

Safety and Hazards

According to the Safety Data Sheet, 2-Cyclopropylbenzo[d]oxazol-5-amine is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. In case of contact, it is advised to wash off with soap and plenty of water.

Future Directions

2-Cyclopropylbenzo[d]oxazol-5-amine and its derivatives have potential therapeutic applications. For instance, a library of 2-substituted benzo[d]oxazol-5-amine derivatives has been designed using the scaffold hopping guided multi-target directed ligands (MTDLs) strategy for the treatment of Alzheimer’s disease. Further studies on the bioavailability, pharmacokinetics, and absorption of this compound are needed to improve its efficacy.

Mechanism of Action

Target of Action

Oxazole derivatives, to which this compound belongs, have been known to exhibit a wide spectrum of biological activities . The specific targets can vary depending on the substitution pattern in the oxazole derivatives .

Mode of Action

Oxazole derivatives are known to interact with their targets in a variety of ways, leading to different biological responses . The specific mode of action would depend on the nature of the target and the specific biochemical context.

Biochemical Pathways

Oxazole derivatives have been reported to impact a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Oxazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Cyclopropylbenzo[d]oxazol-5-amine. For instance, it is recommended to prevent the chemical from entering drains and to avoid its discharge into the environment . It should be stored sealed in a dry environment at 2-8°C .